Cas no 145191-14-6 ((5Z,8Z,11Z,14Z,17Z)-19,19,20,20,20-pentadeuterioicosa-5,8,11,14,17-pentaenoic acid)

• Product Name: (5Z,8Z,11Z,14Z,17Z)-19,19,20,20,20-pentadeuterioicosa-5,8,11,14,17-pentaenoic acid
• CAS No: 145191-14-6
• MF: C₂₀H₃₀O₂
• MW: 307.481814861298
• CID: 1315567
• PubChem ID: 131700180
• Update Time: 2025-04-20

(5Z,8Z,11Z,14Z,17Z)-19,19,20,20,20-pentadeuterioicosa-5,8,11,14,17-pentaenoic acid Chemical and Physical Properties

Names and Identifiers

• (5Z,8Z,11Z,14Z,17Z)-19,19,20,20,20-pentadeuterioicosa-5,8,11,14,17-pentaenoic acid
• LogP
• cis-Eicosapenta-5,8,11,14,17-enoic acid-[d5]
• 145191-14-6

• Inchi： 1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h10-19H,2-9H2,1H3,(H,21,22)/b11-10+,13-12+,15-14+,17-16+,19-18+/i15D,16D,17D,18D,19D
• InChI Key： SBHCLVQMTBWHCD-AOFDMEJYSA-N
• SMILES： OC(/C(/[2H])=C(\[2H])/C(/[2H])=C(\[2H])/C(/[2H])=C/C=C/C=C/CCCCCCCCC)=O

Computed Properties

• Exact Mass: 312.2874
• Monoisotopic Mass: 307.255963925g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.958 g/mL at 25 °C
• Melting Point: -54--53 °C(lit.)
• Flash Point: 93 °C
• PSA: 37.3

(5Z,8Z,11Z,14Z,17Z)-19,19,20,20,20-pentadeuterioicosa-5,8,11,14,17-pentaenoic acid Security Information

• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：